5-Acetamidopentanoic acid
Overview
Description
5-Acetamidopentanoic acid, also known as 5-acetamidovalerate, is a member of the class of acetamides. It is the acetyl derivative of 5-aminopentanoic acid. The compound has a molecular weight of 159.19 and its IUPAC name is 5-(acetylamino)pentanoic acid .
Molecular Structure Analysis
The molecular formula of 5-Acetamidopentanoic acid is C7H13NO3 . The InChI code is 1S/C7H13NO3/c1-6(9)8-5-3-2-4-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11) . The structure contains 23 bonds in total, including 10 non-H bonds, 2 multiple bonds, 5 rotatable bonds, 2 double bonds, 1 carboxylic acid (aliphatic), 1 secondary amide (aliphatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
5-Acetamidopentanoic acid has a melting point of 52-53 degrees Celsius . It belongs to the class of organic compounds known as straight-chain fatty acids, which are fatty acids with a straight aliphatic chain. It is slightly soluble in water and is a weakly acidic compound.Scientific Research Applications
Synthesis of Amino Acids : 5-Acetamidopentanoic acid is used in the synthesis of specific amino acids, such as L-2-Amino-5-arylpentanoic acids, which are constituent amino acids in AM-toxins (Shimohigashi, Lee, & Izumiya, 1976).
Antimetabolite Production : In the field of microbiology, it's utilized in the synthesis of antimetabolites like N5-hydroxy-2-methylornithine and N5-hydroxy-2-methylarginine (Maehr & Leach, 1978).
Biotechnological Applications : Its derivatives are involved in metabolic engineering, such as in the production of 5-Aminolevulinic acid (5-ALA), a compound with potential applications in medicine and agriculture (Feng et al., 2016).
Drug Metabolism Studies : It's also significant in studying the metabolism of drugs like pentamidine, where derivatives like 5-(4′-amidinophenoxy)pentanoic acid play a role (Breemen et al., 1995).
Chemical Labeling in Biochemical Studies : Used as a probe for studying biological mechanisms such as the binding kinetics of carbamylcholine to acetylcholine receptors (Dunn, Blanchard, & Raftery, 1980).
Neurobiological Research : It aids in understanding the neurobiological effects of substances like LSD, with relevance to serotonin receptors (Preller et al., 2018).
Future Directions
Mechanism of Action
5-Acetamidopentanoic acid: (CHEBI:2024) is an acetamide derivative and the acetyl derivative of 5-aminopentanoic acid .
Action Environment:
Environmental factors (pH, temperature, co-administered drugs) influence its stability and efficacy. For example, pH changes may affect solubility or chemical reactivity.
properties
IUPAC Name |
5-acetamidopentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-6(9)8-5-3-2-4-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZZSWAXSIGWXOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901307026 |
Source
|
| Record name | 5-(Acetylamino)pentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 5-Acetamidovalerate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0012175 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
5-Acetamidopentanoic acid | |
CAS RN |
1072-10-2 |
Source
|
| Record name | 5-(Acetylamino)pentanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1072-10-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(Acetylamino)pentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Acetamidovaleric acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A59TPF36NH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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